POLY(ACRYLONITRILE-CO-BUTADIENE-CO-ACRY

• CAS No.: 118578-03-3
• Molecular Formula: C10H9N3OS

Description

Poly(acrylonitrile-co-butadiene-co-styrene), commonly abbreviated as ABS, is a thermoplastic terpolymer synthesized from acrylonitrile (15–35%), butadiene (5–30%), and styrene (40–60%) monomers. Its CAS registry number is 9003-56-9, and it exhibits a molecular weight of 211.308 g/mol with the chemical formula $ \text{C}{15}\text{H}{17}\text{N} $ . ABS combines the rigidity and chemical resistance of acrylonitrile, the toughness and impact strength of butadiene, and the processability and gloss of styrene.

ABS is widely used in automotive parts (e.g., dashboards, wheel covers), consumer electronics (e.g., keyboard keys, housings), and industrial piping due to its balanced mechanical properties and ease of injection molding . Its thermal stability ranges from -20°C to 80°C, making it suitable for moderate-temperature applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Acrylonitrile-Butadiene Copolymer (Nitrile Rubber, NBR)

• CAS No.: 9003-18-3
• Composition : Acrylonitrile (18–50%) and butadiene.
• Key Properties :
  • Superior oil and fuel resistance due to polar nitrile groups.
  • Lower impact strength compared to ABS (tensile strength: 10–25 MPa vs. ABS’s 30–50 MPa ).
  • Density: 1.0 g/mL at 25°C .
• Applications : Fuel hoses, gaskets, and seals in automotive and aerospace industries.

Poly(ethylene-co-acrylic acid) (PEAA)

• CAS No.: 9010-77-9
• Composition : Ethylene and acrylic acid.
• Key Properties :
  • Adhesive properties and chemical resistance.
  • Lower thermal stability (melting point: 87–101°C ) compared to ABS.
  • Density: 0.93 g/mL at 25°C .
• Applications : Adhesives, coatings, and packaging films.

Styrene-Butadiene Rubber (SBR)

• Composition : Styrene (23.5–25%) and butadiene.
• Key Properties :
  • High elasticity and abrasion resistance.
  • Lower rigidity than ABS (Shore hardness: 40–90 A vs. ABS’s 100–110 R ).
• Applications : Tires, footwear, and conveyor belts .

Comparative Data Table

Property	ABS (9003-56-9)	NBR (9003-18-3)	PEAA (9010-77-9)	SBR
Density (g/mL)	1.05–1.20	1.00	0.93	0.94–1.30
Tensile Strength (MPa)	30–50	10–25	15–30	10–25
Thermal Stability (°C)	-20 to 80	-40 to 120	87–101 (melt)	-50 to 100
Key Applications	Automotive parts, electronics	Seals, hoses	Adhesives, coatings	Tires, footwear

Research Findings and Industrial Insights

• ABS vs. NBR : ABS outperforms NBR in structural rigidity and surface finish but lacks NBR’s oil resistance, limiting its use in fuel-exposed environments .
• ABS vs. PEAA : PEAA’s lower density and adhesive properties make it ideal for lightweight coatings, while ABS dominates in load-bearing components due to higher tensile strength .
• Emerging Trends : ABS is increasingly modified with flame retardants (e.g., halogenated additives) for electronics, whereas SBR faces competition from silicone-based polymers in high-temperature applications .